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Compound of Interest

Compound Name: 4-Bromoacetophenone oxime

Cat. No.: B16142808

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 4-
Bromoacetophenone oxime (C₈H₈BrNO), a valuable intermediate in organic synthesis. The

document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, offering a comprehensive resource for compound characterization

and quality control.

Core Spectroscopic Data
The following sections present the key spectroscopic data for 4-Bromoacetophenone oxime,

organized for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure of 4-
Bromoacetophenone oxime. The data presented here were obtained in deuterated

chloroform (CDCl₃).

¹H NMR Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

2.29 Singlet 3H -CH₃

7.45 Doublet 2H Ar-H

7.52 Doublet 2H Ar-H

8.80 (broad) Singlet 1H N-OH

¹³C NMR Data

Chemical Shift (δ) ppm Assignment

11.9 -CH₃

124.0 Ar-C

127.8 Ar-CH

131.7 Ar-CH

135.5 Ar-C

155.7 C=N

Infrared (IR) Spectroscopy
The IR spectrum of 4-Bromoacetophenone oxime provides valuable information about the

functional groups present in the molecule. The data below corresponds to the analysis of a

solid sample.
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Wavenumber (cm⁻¹) Intensity Assignment

3235 Strong, Broad O-H stretch (oxime)

1605 Medium C=N stretch

1485 Medium Aromatic C=C stretch

1070 Strong C-Br stretch

935 Medium N-O stretch

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of 4-Bromoacetophenone oxime, aiding in its identification and structural confirmation.

m/z Relative Intensity (%) Assignment

215 100 [M+2]⁺ (with ⁸¹Br)

213 98 [M]⁺ (with ⁷⁹Br)

198 40 [M-OH]⁺

184 25 [M-CH₃-O]⁺

156/154 30 [C₇H₅Br]⁺

133 15 [M-Br]⁺

118 20 [C₈H₈N]⁺

76 45 [C₆H₄]⁺

Experimental Protocols
Detailed methodologies for the acquisition of the presented spectroscopic data are outlined

below.

Synthesis of 4-Bromoacetophenone Oxime
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4-Bromoacetophenone oxime can be synthesized via the reaction of 4-Bromoacetophenone

with hydroxylamine hydrochloride in the presence of a base. A typical procedure involves

dissolving 4-Bromoacetophenone in ethanol, followed by the addition of hydroxylamine

hydrochloride and sodium acetate. The mixture is then refluxed for several hours. After cooling,

the product is precipitated by the addition of water, filtered, and purified by recrystallization.

NMR Spectroscopy
A sample of 4-Bromoacetophenone oxime was dissolved in deuterated chloroform (CDCl₃)

containing 0.03% tetramethylsilane (TMS) as an internal standard. Both ¹H and ¹³C NMR

spectra were recorded on a 400 MHz spectrometer.

Infrared (IR) Spectroscopy
The IR spectrum was obtained using a Fourier-Transform Infrared (FTIR) spectrometer. A small

amount of the solid 4-Bromoacetophenone oxime was finely ground with potassium bromide

(KBr) and pressed into a thin, transparent pellet. The spectrum was recorded over the range of

4000-400 cm⁻¹.

Mass Spectrometry (MS)
The mass spectrum was acquired using an Electron Ionization (EI) mass spectrometer. The

sample was introduced into the ion source, and the resulting fragments were analyzed by a

quadrupole mass analyzer.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis of a

synthesized compound like 4-Bromoacetophenone oxime.
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Workflow for Spectroscopic Analysis of 4-Bromoacetophenone Oxime
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Spectroscopic Analysis

Data Interpretation & Confirmation
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Purification (e.g., Recrystallization)

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

Spectral Data Interpretation

Structure Confirmation

Click to download full resolution via product page

Caption: General workflow for the synthesis, purification, and spectroscopic analysis of 4-
Bromoacetophenone oxime.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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